5-methyl-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-12-10-15(21-24-12)18(23)20-14-7-3-2-6-13(14)16-11-22-9-5-4-8-17(22)19-16/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H,20,23)
• InChI Key: PFXVKZGCTATHRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=CC=C2C3=CN4CCCCC4=N3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 5-methyl-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)isoxazole-3-carboxamide involves multi-step chemical processes, including the use of substituted aldehyde and imino components. For instance, derivatives of imidazo[1,2-a]pyrimidine were synthesized through reactions involving substituted aldehyde, 2-imino, and N-phenyl components, validated through various analytical techniques like 1H-NMR and FT-IR (Rani, Saini, Kumar, & Verma, 2016).

Scientific Research Applications

Synthesis and Chemical Properties

The compound of interest, due to its complex chemical structure, may have applications in synthesizing novel pharmaceutical agents. For instance, studies on imidazo[1,2-a]pyridine derivatives have shown their potential in the synthesis of compounds with anti-inflammatory and analgesic activities (Di Chiacchio et al., 1998). Similarly, the synthesis of imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones, which share structural similarities, has been investigated for their anticancer properties (Stevens et al., 1984).

Potential Antitumor Activity

Compounds structurally related to the queried chemical have been explored for their antitumor activities. For example, temozolomide, an anticancer prodrug, is an imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one derivative, highlighting the relevance of this structural class in cancer research (Brown et al., 2002). The exploration of synthetic pathways to such compounds underscores their importance in developing new therapeutic agents (Wang et al., 1997).

Binding Affinities and DNA Interaction

Research into pyridine and imidazole derivatives, akin to the chemical structure , has led to insights into how these compounds interact with DNA. Specifically, studies on pyridine-2-carboxamidonetropsin and 1-methylimidazole-2-carboxamidonetropsin have shown that they form 2:1 complexes in the minor groove of double-helical DNA, indicating potential applications in gene regulation or as tools in molecular biology (Wade et al., 1993).